2-cyclopropyl-5-fluoro-4-methyl-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine
Description
2-cyclopropyl-5-fluoro-4-methyl-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with cyclopropyl, fluoro, methyl, and a piperazine-linked pyrido[3,4-d]pyrimidine moiety.
Properties
IUPAC Name |
4-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-2-methylpyrido[3,4-d]pyrimidine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22FN7/c1-12-17(21)20(26-18(23-12)14-3-4-14)28-9-7-27(8-10-28)19-15-5-6-22-11-16(15)24-13(2)25-19/h5-6,11,14H,3-4,7-10H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBRDMZINIWEMBU-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)C2CC2)N3CCN(CC3)C4=NC(=NC5=C4C=CN=C5)C)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22FN7 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Table 1: Structural Features of Comparable Compounds
Key Observations :
- The target compound’s pyrido[3,4-d]pyrimidine moiety distinguishes it from the pyrido[1,2-a]pyrimidinone cores of the reference compounds .
- Substituent diversity: The target molecule employs a cyclopropyl group for steric stabilization, whereas the reference compounds utilize fluoro-benzisoxazole groups, which may enhance π-π stacking interactions in receptor binding .
Pharmacological Activity
- Reference Compound 1 (CAS 108855-18-1): Benzisoxazole-piperidine derivatives are often associated with serotonin receptor modulation or antipsychotic activity due to their structural resemblance to risperidone analogs .
- Reference Compound 2: The tetrahydro-pyrido[1,2-a]pyrimidinone scaffold is linked to kinase inhibition (e.g., CDK or JAK families) in published studies.
Pharmacokinetic and Toxicity Profiles
- Solubility : The target compound’s cyclopropyl group may reduce aqueous solubility compared to the fluoro-benzisoxazole analogs, which benefit from polar heteroatoms .
- Metabolic Stability : Piperazine linkers are prone to oxidative metabolism, whereas piperidine-containing compounds (e.g., Reference Compound 1) often exhibit longer half-lives due to reduced CYP450 susceptibility.
- Toxicity : Benzisoxazole derivatives are associated with hepatotoxicity risks, whereas pyrido[3,4-d]pyrimidine scaffolds have fewer reported off-target effects in preclinical models.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
